Cas no 627470-09-1 (5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide)

• Product Name: 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide
• CAS No: 627470-09-1
• MF: C₆H₉N₅O₂
• MW: 183.167959928513
• MDL: MFCD04501112
• CID: 876621
• Update Time: 2026-04-29

5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Hydrazinecarbonyl)-N-methyl-1H-imidazole-4-carboxamide
• 4-(hydrazinecarbonyl)-N-methyl-1H-imidazole-5-carboxamide
• 5-Hydrazinocarbonyl-1H-imidazole-4-carboxylic acid,methylamide
• 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide

• MDL： MFCD04501112
• Inchi： InChI=1S/C6H9N5O2/c1-8-5(12)3-4(6(13)11-7)10-2-9-3/h2H,7H2,1H3,(H,8,12)(H,9,10)(H,11,13)
• InChI Key： VPTBQUUIFKNKRG-UHFFFAOYSA-N
• SMILES： CNC(C1=C(NC=N1)C(NN)=O)=O

Computed Properties

• Exact Mass: 183.07600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 112.90000
• LogP: -0.14510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide

5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide: A Comprehensive Overview

5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide, with the CAS number 627470-09-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydrazinocarbonyl group, a methyl substituent, and an imidazole ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The imidazole ring, a key component of 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide, is a well-known moiety in medicinal chemistry due to its ability to form hydrogen bonds and participate in π-π stacking interactions. These properties make it an attractive scaffold for designing molecules with specific biological targets. The hydrazinocarbonyl group, on the other hand, is known for its reactivity and ability to form stable complexes with metal ions, which can be exploited in the design of metalloprotein inhibitors or chelating agents.

Recent studies have explored the potential of 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis, making it a promising lead for the development of new antibiotics to combat multidrug-resistant pathogens.

In addition to its antimicrobial properties, 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is thought to be mediated through interference with viral RNA synthesis or assembly processes, highlighting its potential as a broad-spectrum antiviral agent.

The cytotoxicity profile of 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide has been evaluated in various cancer cell lines. Results from these studies indicate that the compound exhibits selective cytotoxicity against certain types of cancer cells, particularly those derived from solid tumors such as lung and breast cancer. The mechanism underlying this selective toxicity is not yet fully understood but may involve modulation of cellular signaling pathways or induction of apoptosis.

To further understand the pharmacological properties of 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide, researchers have conducted detailed structure-activity relationship (SAR) studies. These studies have identified key structural modifications that can enhance the compound's potency and selectivity while minimizing off-target effects. For example, substituents on the imidazole ring or modifications to the hydrazinocarbonyl group have been shown to significantly impact biological activity.

The solubility and stability of 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide are important considerations for its practical application in drug development. Studies have shown that the compound exhibits good solubility in aqueous solutions and remains stable under physiological conditions. However, efforts are ongoing to optimize these properties through formulation strategies or prodrug approaches to enhance bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide in various therapeutic settings. Preliminary results from phase I trials have demonstrated favorable pharmacokinetic profiles and tolerability in healthy volunteers. Phase II trials are expected to provide more detailed insights into the compound's therapeutic potential and identify optimal dosing regimens for different indications.

In conclusion, 5-(Hydrazinocarbonyl)-N-methyl-1H-imidazole-4-carboxamide (CAS 627470-09-1) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it a valuable molecule for further investigation and development as a potential therapeutic agent. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its properties for clinical applications.